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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fungicides Methfuroxam and Carboxin, with

a focus on their efficacy against Basidiomycetes. Both compounds are classified as succinate

dehydrogenase inhibitors (SDHIs), a class of fungicides that target cellular respiration. While

direct comparative studies with quantitative efficacy data for Methfuroxam and Carboxin

against the same Basidiomycete species are limited in publicly available literature, this guide

synthesizes the available information to offer a comprehensive overview.

Executive Summary
Carboxin, a first-generation oxathiin fungicide, has a well-documented history of high efficacy

against a narrow spectrum of Basidiomycetes, particularly smut and rust fungi. Methfuroxam,

a furan-carboxamide, was also utilized for its activity against Basidiomycetes; however, its use

has largely been discontinued, and specific quantitative performance data is scarce. Both

fungicides share a common mechanism of action, inhibiting the succinate dehydrogenase

(Complex II) enzyme in the mitochondrial respiratory chain, thereby disrupting fungal energy

production.

Data Presentation: Efficacy Against Basidiomycetes
Due to the lack of direct comparative studies, the following tables present the available

quantitative efficacy data for Carboxin against various fungi, including Basidiomycetes. No
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specific Minimum Inhibitory Concentration (MIC) or EC50 values for Methfuroxam against

Basidiomycetes were identified in the reviewed literature.

Table 1: In Vitro Efficacy of Carboxin Against Various Fungal Species

Fungal
Species

Type of
Fungus

Efficacy
Metric

Concentrati
on (µg/mL)

Percent
Inhibition
(%)

Reference

Rhizoctonia

solani

Basidiomycet

e
MIC 5000 - [1]

Ustilago nuda
Basidiomycet

e
- 0.03 - 1

Fungicidal/Fu

ngistatic
[2]

Uromyces

phaseoli

Basidiomycet

e
- 10

>95 (Spore

Germination)
[3]

Alternaria

solani

Deuteromyce

te
MIC 4000 - [1]

Colletotrichu

m

lindemuthian

um

Deuteromyce

te
MIC 6000 - [1]

Fusarium

solani

Deuteromyce

te
MIC 5000 - [1]

Table 2: Mycelial Growth Inhibition of Rhizoctonia solani by Carboxin + Thiram

Fungicide
Combination

Concentration
(ppm)

Mycelial Growth
Inhibition (%)

Reference

Carboxin 37.5% +

Thiram 37.5%
100 88.33 [4]
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Mechanism of Action: Succinate Dehydrogenase
Inhibition
Both Methfuroxam and Carboxin function by targeting and inhibiting the activity of the

succinate dehydrogenase (SDH) enzyme, also known as Complex II, a key component of the

mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle. This inhibition

disrupts the fungus's ability to produce ATP, the primary cellular energy currency, ultimately

leading to fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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